Cas no 59128-02-8 (Ethyl (6-Chloroimidazo1,2-apyridin-2-yl)acetate)

• Product Name: Ethyl (6-Chloroimidazo1,2-apyridin-2-yl)acetate
• CAS No: 59128-02-8
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD10699212
• CID: 1071330
• PubChem ID: 10799994
• Update Time: 2025-04-20

Ethyl (6-Chloroimidazo1,2-apyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (6-chloroimidazo[1,2-a]pyridin-2-yl)acetate
• Ethyl (6-chloroimidazo[1,2-a]pyridin-2-yl)-acetate
• ETHYL 2-(6-CHLOROH-IMIDAZO[1,2-A]PYRIDIN-2-YL)ACETATE
• Ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetate
• (6-chloro-imidazo[1,2-a]pyridin-2-yl)-acetic acid ethyl ester
• 2-carboethoxy-6-chloro-imidazo[1,2-a]pyridine
• RP05918
• SC1377
• AKOS000348944
• JZTURCHIBDOZFO-UHFFFAOYSA-N
• AS-8485
• Ethyl (6-chloroimidazo[1,2-a]pyrid-2-yl)acetate
• DB-072581
• SCHEMBL15068509
• Ethyl2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetate
• 59128-02-8
• CS-0313166
• ethyl 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}acetate
• MFCD10699212
• J-520635
• (6-Chloroimidazo[1,2-a]pyrid-2-yl)acetic acid ethyl ester
• Imidazo[1,2-a]pyridine-2-acetic acid, 6-chloro-, ethyl ester
• Ethyl (6-Chloroimidazo1,2-apyridin-2-yl)acetate

• MDL： MFCD10699212
• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)5-9-7-14-6-8(12)3-4-10(14)13-9/h3-4,6-7H,2,5H2,1H3
• InChI Key： JZTURCHIBDOZFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(CC(=O)OCC)=CN2C=1

Computed Properties

• Exact Mass: 238.05103
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.32
• Melting Point: 70-71 ºC
• PSA: 43.6